Cas no 501904-25-2 (2-hydroxybenzene-1-carboximidamide hydrochloride)

• Product Name: 2-hydroxybenzene-1-carboximidamide hydrochloride
• CAS No: 501904-25-2
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 1093758
• PubChem ID: 135741551
• Update Time: 2025-06-13

2-hydroxybenzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybenzimidamide hydrochloride
• 2‐HYDROXY‐BENZAMIDINE HCL
• 6-(diaminomethylidene)cyclohexa-2,4-dien-1-one,hydrochloride
• 2-hydroxybenzene-1-carboximidamide hydrochloride
• SCHEMBL1447901
• G41573
• 2-hydroxybenzenecarboximidamide;hydrochloride
• MFCD09910296
• 2-Hydroxy-benzamidine HCl
• AKOS022188419
• CS-0308095
• Z1431002716
• AB55085
• EN300-107386
• DTXSID90655088
• 501904-25-2
• BVA90425
• 2-HYDROXYBENZIMIDAMIDEHYDROCHLORIDE

• Inchi： 1S/C7H8N2O.ClH/c8-7(9)5-3-1-2-4-6(5)10;/h1-4,10H,(H3,8,9);1H
• InChI Key： JXXVFIIYYGPLEL-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1C(=N)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-hydroxybenzene-1-carboximidamide hydrochloride

Introduction to 2-hydroxybenzene-1-carboximidamide hydrochloride (CAS No. 501904-25-2)

2-hydroxybenzene-1-carboximidamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 501904-25-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzene derivatives, featuring a hydroxyl group and a carboximidamide functional moiety, which contribute to its unique chemical properties and potential biological activities. The hydrochloride salt form enhances its solubility in aqueous systems, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 2-hydroxybenzene-1-carboximidamide hydrochloride consists of a benzene ring substituted with a hydroxyl group at the ortho position relative to the carboximidamide moiety. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and interactions with biological targets. The carboximidamide group is particularly noteworthy, as it serves as a versatile pharmacophore in drug design, capable of forming hydrogen bonds and participating in metal coordination, which are critical for modulating biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-hydroxybenzene-1-carboximidamide hydrochloride and its derivatives. The compound has been investigated for its potential role in modulating inflammatory responses, neurodegenerative diseases, and even in the development of novel anticancer agents. The presence of both hydroxyl and imidazole functionalities makes it an attractive scaffold for further chemical modifications, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 2-hydroxybenzene-1-carboximidamide hydrochloride is its ability to interact with various biological targets due to its multifaceted functional groups. For instance, studies have demonstrated that derivatives of this compound can inhibit certain enzymes involved in inflammation by binding to their active sites. Additionally, the hydroxyl group can participate in redox reactions, which are crucial for understanding its potential applications in antioxidant therapy.

The synthesis of 2-hydroxybenzene-1-carboximidamide hydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors such as salicylaldehyde. The introduction of the carboximidamide group often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent research has also highlighted the importance of stereochemistry in determining the biological activity of 2-hydroxybenzene-1-carboximidamide hydrochloride derivatives. By controlling the spatial arrangement of functional groups, chemists can fine-tune the compound's interactions with biological targets. This has led to the development of enantiomerically pure forms of this compound, which exhibit enhanced potency and selectivity in preclinical studies.

The solubility profile of 2-hydroxybenzene-1-carboximidamide hydrochloride is another critical factor that influences its pharmaceutical applications. The hydrochloride salt form improves water solubility, facilitating its use in formulations requiring aqueous delivery systems. This property is particularly advantageous for developing oral or injectable medications where bioavailability is a key concern.

In conclusion, 2-hydroxybenzene-1-carboximidamide hydrochloride (CAS No. 501904-25-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable building block for designing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in addressing complex diseases.